Cas no 845555-94-4 ((αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid)

• Product Name: (αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid
• CAS No: 845555-94-4
• MF: C₁₃H₁₅N₃O₆
• MW: 309.274703264236
• CID: 2086733
• PubChem ID: 56972233
• Update Time: 2025-05-19

(αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid Chemical and Physical Properties

Names and Identifiers

• (αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid
• (R)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-indole-1-butanoicacid
• MNI-caged-D-aspartate
• 4-Methoxy-7-nitroindolinyl-caged-D-aspartate
• (R)-?-Amino-2,3-dihydro-4-methoxy-7-nitro-?-oxo-1H-indole-1-butanoic acid
• (R)-alpha-Amino-2,3-dihydro-4-methoxy-7-nitro-gamma-oxo-1H-indole-1-butanoicacid
• (alphaR)-alpha-Amino-gamma-oxo-4-methoxy-7-nitro-2,3-dihydro-1H-indole-1-butyric acid
• (alphaR)-alpha-Amino-2,3-dihydro-4-methoxy-7-nitro-gamma-oxo-1H-Indole-1-butanoic Acid
• (R)-2-Amino-4-(4-methoxy-7-nitroindolin-1-yl)-4-oxobutanoic acid
• AKOS040745242
• 845555-94-4
• (2R)-2-amino-4-(4-methoxy-7-nitro-2,3-dihydroindol-1-yl)-4-oxobutanoic acid
• (alphaR)-alpha-Amino-2,3-dihydro-4-methoxy-7-nitro-gamma-oxo-1H-Indole-1-butanoicAcid
• AKOS024457025
• PD070606

• Inchi： 1S/C13H15N3O6/c1-22-10-3-2-9(16(20)21)12-7(10)4-5-15(12)11(17)6-8(14)13(18)19/h2-3,8H,4-6,14H2,1H3,(H,18,19)/t8-/m1/s1
• InChI Key： ATNVWKDWOLQDKH-MRVPVSSYSA-N
• SMILES： O(C)C1=CC=C(C2=C1CCN2C(C[C@H](C(=O)O)N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.09608521g/mol
• Monoisotopic Mass: 309.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 139
• XLogP3: -2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid

Comprehensive Overview of (αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid (CAS No. 845555-94-4)

(αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid (CAS No. 845555-94-4) is a specialized indole derivative with significant potential in pharmaceutical research and biochemical applications. This compound features a unique structural framework, combining an indole core with a nitro group and a methoxy substituent, making it a valuable candidate for drug discovery and enzyme inhibition studies. Its molecular formula and precise stereochemistry contribute to its distinct reactivity and biological activity.

The chemical properties of (αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid are characterized by its moderate solubility in polar solvents and stability under controlled conditions. Researchers often explore its role as a building block in synthesizing more complex molecules, particularly those targeting neurological pathways or inflammatory responses. The presence of the nitro group enhances its electron-withdrawing capabilities, which is critical in designing compounds with specific binding affinities.

In recent years, the demand for indole-based compounds like (αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid has surged due to their relevance in neurodegenerative disease research. Scientists are investigating its potential as a modulator of enzyme activity, particularly in pathways associated with oxidative stress. This aligns with current trends in precision medicine, where targeted molecular interventions are prioritized for conditions like Alzheimer's and Parkinson's diseases.

The synthetic applications of this compound extend to peptide chemistry and bioconjugation. Its amino acid moiety allows for seamless integration into peptide chains, enabling the development of novel therapeutic agents. Additionally, its nitro-indole structure is being studied for its fluorescence properties, which could be leveraged in bioimaging and diagnostic tools.

From a market perspective, (αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid is gaining traction among pharmaceutical manufacturers and research institutions. The growing focus on small molecule therapeutics and drug repurposing has amplified interest in structurally unique compounds like this one. Suppliers are increasingly optimizing synthesis protocols to meet the demand for high-purity batches, ensuring consistency for preclinical studies.

For researchers exploring structure-activity relationships (SAR), this compound offers a versatile scaffold. Modifications to its methoxy or nitro groups can yield derivatives with enhanced bioavailability or target specificity. Such studies are pivotal in advancing personalized medicine, where tailored compounds address individual patient needs.

In summary, (αR)-α-Amino-2,3-dihydro-4-methoxy-7-nitro-γ-oxo-1H-Indole-1-butanoic Acid (CAS No. 845555-94-4) represents a promising chemical entity with multifaceted applications. Its role in drug development, biochemical research, and diagnostic innovation underscores its importance in modern science. As the scientific community continues to unravel its potential, this compound is poised to contribute significantly to breakthroughs in healthcare and biotechnology.